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Compound of Interest

Compound Name: Dinoterb

Cat. No.: B074156 Get Quote

For researchers, scientists, and professionals in drug and herbicide development,

understanding the comparative efficacy and mechanisms of action of different chemical

compounds is paramount. This guide provides a detailed comparison of Dinoterb with other

dinitrophenol herbicides, namely Dinoseb and 4,6-dinitro-o-cresol (DNOC), focusing on their

herbicidal efficacy, mechanism of action, and toxicological profiles. Due to the age of these

compounds and subsequent regulatory restrictions, direct comparative field trial data is limited.

This guide synthesizes the available scientific information to provide a comprehensive

overview.

Executive Summary
Dinoterb, Dinoseb, and DNOC are all dinitrophenol herbicides that share a common

mechanism of action: the uncoupling of oxidative phosphorylation in both plant and animal

cells. This disruption of cellular energy production leads to rapid contact herbicidal effects.

While all three are effective broadleaf herbicides, historical data suggests Dinoterb offers

greater selectivity in cereal crops and is less influenced by climatic conditions compared to

Dinoseb. However, all three compounds have been largely phased out or banned in many

regions due to their high toxicity to non-target organisms, including humans.
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The primary mode of action for dinitrophenol herbicides is the disruption of ATP synthesis in

mitochondria.[1][2][3] These lipophilic molecules act as protonophores, transporting protons

across the inner mitochondrial membrane and dissipating the proton gradient that is essential

for the functioning of ATP synthase.[1][3] This uncoupling of the electron transport chain from

ATP synthesis leads to a rapid depletion of cellular energy and ultimately, cell death.[1][3]

At higher concentrations, Dinoterb has also been shown to inhibit the electron transport chain

in mitochondria and the Hill reaction in chloroplasts, further contributing to its phytotoxicity.[1]
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Mechanism of dinitrophenol herbicides as uncouplers of oxidative phosphorylation.

Comparative Data
Due to the historical nature of these herbicides, direct comparative efficacy data from recent

field trials is not readily available. The following tables summarize available data on their

physical properties, toxicity, and general use patterns.
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Property Dinoterb Dinoseb
DNOC (4,6-dinitro-
o-cresol)

Chemical Formula C₁₀H₁₂N₂O₅[4] C₁₀H₁₂N₂O₅[5] C₇H₆N₂O₅

Molar Mass 240.21 g/mol [4] 240.22 g/mol [6] 198.13 g/mol

Appearance Yellow solid[1]

Dark reddish-brown

solid or dark orange

viscous liquid[6]

Yellow solid

Water Solubility 0.45 mg/L (20 °C)[4] 52 mg/L (20 °C)[6] Slightly soluble

Melting Point 125.5–126.5 °C[4] 32-42 °C[6] 86.5 °C

Toxicological Data
Parameter Dinoterb Dinoseb DNOC

Acute Oral LD₅₀ (rat) 26 mg/kg[4] 25-60 mg/kg[6][7] ~30 mg/kg

Primary Hazard

High acute toxicity,

potential reproductive

toxicity.[1]

High acute toxicity,

potential for birth

defects and male

sterility.[7]

Extremely toxic to

humans.[8]

Regulatory Status

Banned in the EU,

registrations

suspended in the US

in 1986.[1]

Use cancelled in the

US in 1986.[7]

Registration as a

pesticide cancelled by

the EPA in 1991.[8]

Efficacy and Selectivity
While quantitative, side-by-side comparisons are lacking, historical reports and product

information provide some insights into the relative efficacy and selectivity of these herbicides.

Dinoterb: Described as acting similarly to dinoseb but with greater selectivity in cereals and

being less dependent on climatic conditions.[1] It was used for post-emergence control of

annual weeds in cereals, alfalfa, and maize, and for pre-emergence control in beans and

peas.[1]
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Dinoseb: A contact herbicide widely used for the control of broadleaf weeds in a variety of

crops including soybeans, cotton, potatoes, peanuts, and alfalfa.[7] Its phytotoxicity is

influenced by air temperature and is most effective on young, actively growing weeds.[9] The

phenol forms of dinoseb are generally more phytotoxic than the salt formulations.[9]

DNOC: Used as a contact herbicide for the control of broadleaf weeds in cereals and for the

pre-harvest desiccation of potatoes and leguminous seed crops.[8] It was also used as a

dormant spray insecticide.[8]

Experimental Protocols: A Representative
Methodology for Herbicide Efficacy Trials
While specific protocols for direct comparative studies of these dinitrophenol herbicides are not

available, the following represents a standard methodology for conducting post-emergence

herbicide efficacy field trials, based on established guidelines.[10][11][12]

Objective: To evaluate and compare the efficacy of Dinoterb, Dinoseb, and DNOC for the

control of common broadleaf weeds in a cereal crop (e.g., spring wheat).

Experimental Design:

Design: Randomized Complete Block Design (RCBD) with four replications.

Plot Size: Minimum of 2 x 5 meters.

Treatments:

Untreated Control

Dinoterb (at a low, medium, and high application rate)

Dinoseb (at a low, medium, and high application rate)

DNOC (at a low, medium, and high application rate)

Standard commercial herbicide for comparison.
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Procedure:

Site Selection: A field with a uniform and dense population of the target broadleaf weed

species.

Crop Establishment: Sow the cereal crop according to standard agricultural practices for the

region.

Herbicide Application:

Apply herbicides at the 2-4 leaf stage of the weeds and the 3-4 leaf stage of the crop.

Use a calibrated backpack sprayer with flat-fan nozzles to ensure uniform coverage.

Record environmental conditions (temperature, humidity, wind speed) at the time of

application.

Data Collection:

Weed Control Efficacy: Visually assess the percentage of weed control (0% = no effect,

100% = complete kill) for each species at 7, 14, and 28 days after treatment (DAT).[13]

Weed Biomass: At 28 DAT, harvest the above-ground biomass of weeds from a

designated quadrat within each plot. Dry the biomass to a constant weight.

Crop Tolerance: Visually assess crop injury (phytotoxicity) on a scale of 0-100% (0 = no

injury, 100 = crop death) at 7, 14, and 28 DAT.

Crop Yield: At crop maturity, harvest the grain from the center rows of each plot and

determine the yield.

Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine

significant differences between treatments.
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A representative workflow for a post-emergence herbicide efficacy trial.

Conclusion
Dinoterb, Dinoseb, and DNOC are potent contact herbicides that share a common mechanism

of uncoupling oxidative phosphorylation. While their use has been discontinued in many

countries due to safety concerns, understanding their comparative attributes remains relevant
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for toxicological studies and the development of new herbicidal compounds. Historical evidence

suggests that Dinoterb may have offered advantages in terms of crop selectivity in cereals

compared to Dinoseb. The lack of recent, direct comparative efficacy data underscores the

importance of rigorous, standardized experimental protocols in the evaluation of both new and

existing herbicidal agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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